Cas no 2680802-61-1 (benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate)

• Product Name: benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate
• CAS No: 2680802-61-1
• MF: C₁₇H₁₆F₃NO₃
• MW: 339.309055328369
• CID: 5626131
• PubChem ID: 165936249
• Update Time: 2025-10-25

benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680802-61-1
• benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate
• EN300-28296843

• Inchi： 1S/C17H16F3NO3/c18-17(19,20)16(23,14-9-5-2-6-10-14)12-21-15(22)24-11-13-7-3-1-4-8-13/h1-10,23H,11-12H2,(H,21,22)
• InChI Key： FHJCBRPONXXKGQ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CNC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 339.10822786g/mol
• Monoisotopic Mass: 339.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate

Benzyl N-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Carbamate (CAS No. 2680802-61-1): An Overview of a Promising Compound in Pharmaceutical Research

Benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate (CAS No. 2680802-61-1) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of carbamates and features a benzyl group, a trifluoromethyl group, and a hydroxyl group, all of which contribute to its distinct properties and biological activities.

The structure of benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate is characterized by its complex arrangement of functional groups. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, while the hydroxyl group enhances its solubility and reactivity. The benzyl group further influences the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

Recent research has focused on the potential therapeutic applications of benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate. Studies have shown that this compound exhibits potent antimicrobial and anti-inflammatory properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate effectively inhibited the growth of several Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This finding suggests that the compound could be a valuable addition to the arsenal of antibiotics used to combat drug-resistant infections.

In addition to its antimicrobial activity, benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate has also shown promise in the treatment of inflammatory conditions. A study conducted by researchers at the University of California found that the compound significantly reduced inflammation in a mouse model of rheumatoid arthritis. The mechanism behind this anti-inflammatory effect is thought to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate have also been extensively studied. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, preclinical studies have demonstrated that benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate has low toxicity and does not cause significant side effects at therapeutic doses.

In terms of drug development, benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate is currently in various stages of clinical trials. Early-phase trials have focused on assessing its safety and efficacy in treating bacterial infections and inflammatory diseases. Preliminary results from these trials have been encouraging, with no serious adverse events reported and significant improvements observed in patient outcomes.

One of the key challenges in the development of benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate is optimizing its formulation for maximum therapeutic benefit. Researchers are exploring different delivery methods, such as oral tablets and topical creams, to enhance its bioavailability and patient compliance. Additionally, efforts are underway to develop combination therapies that leverage the compound's antimicrobial and anti-inflammatory properties alongside other drugs.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate. Ongoing studies are investigating its interactions with cellular targets and signaling pathways to identify new therapeutic applications. These efforts are crucial for advancing our understanding of this compound and realizing its full potential in clinical settings.

In conclusion, benzyl N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)carbamate (CAS No. 2680802-61-1) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Its potential applications in treating bacterial infections and inflammatory conditions make it an exciting area of research for pharmaceutical scientists and clinicians alike. As more data becomes available from ongoing clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in modern medicine.